Cas no 2034562-16-6 (1-(3-fluoro-4-methoxybenzoyl)-4-(thiophen-3-yloxy)piperidine)

• Product Name: 1-(3-fluoro-4-methoxybenzoyl)-4-(thiophen-3-yloxy)piperidine
• CAS No: 2034562-16-6
• MF: C₁₇H₁₈FNO₃S
• MW: 335.393126964569
• CID: 5338946
• Update Time: 2025-05-25

1-(3-fluoro-4-methoxybenzoyl)-4-(thiophen-3-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• (3-fluoro-4-methoxyphenyl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone
• (3-fluoro-4-methoxyphenyl)-(4-thiophen-3-yloxypiperidin-1-yl)methanone
• 1-(3-fluoro-4-methoxybenzoyl)-4-(thiophen-3-yloxy)piperidine

• Inchi： 1S/C17H18FNO3S/c1-21-16-3-2-12(10-15(16)18)17(20)19-7-4-13(5-8-19)22-14-6-9-23-11-14/h2-3,6,9-11,13H,4-5,7-8H2,1H3
• InChI Key： PAQBOEZXUHDQQT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)OC1CCN(C(C2C=CC(=C(C=2)F)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 3.4
• Topological Polar Surface Area: 67

Additional information on 1-(3-fluoro-4-methoxybenzoyl)-4-(thiophen-3-yloxy)piperidine

1-(3-Fluoro-4-Methoxybenzoyl)-4-(Thiophen-3-Yloxy)Piperidine: A Comprehensive Overview

The compound 1-(3-fluoro-4-methoxybenzoyl)-4-(thiophen-3-yloxy)piperidine (CAS No: 2034562-16-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperidine ring with substituents that include a fluoro group, a methoxy group, and a thiophene moiety. The integration of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery and development. Piperidine, a six-membered saturated ring containing one nitrogen atom, serves as a versatile scaffold for the synthesis of bioactive compounds. The substitution pattern in 1-(3-fluoro-4-methoxybenzoyl)-4-(thiophen-3-yloxy)piperidine enhances its pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug candidates. The presence of the fluoro group at the 3-position of the benzoyl moiety contributes to increased lipophilicity, while the methoxy group at the 4-position enhances metabolic stability.

The thiophene ring, attached via an oxygen atom at the 3-position, introduces aromaticity and additional electronic effects into the molecule. Thiophene derivatives are known for their ability to interact with biological targets through π-π stacking or hydrogen bonding, making them valuable in medicinal chemistry. Recent research has demonstrated that thiophene-containing piperidine derivatives exhibit potent inhibitory activity against various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, 1-(3-fluoro-4-methoxybenzoyl)-4-(thiophen-3-yloxy)piperidine can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and cyclization. The synthesis typically begins with the preparation of the benzoyl chloride derivative, followed by its coupling with a piperidine derivative substituted with a thiophenol group. The reaction conditions are optimized to ensure high yields and selectivity, reflecting the advancements in modern organic synthesis techniques.

The structural complexity of this compound necessitates thorough characterization using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide insights into the molecular geometry, stereochemistry, and purity of the compound, which are essential for understanding its biological activity and optimizing its synthesis.

From an applications perspective, 1-(3-fluoro-4-methoxybenzoyl)-4-(thiophen-3-yloxy)piperidine holds promise in several areas. In pharmacology, it has shown potential as a lead compound for developing novel therapeutic agents targeting specific disease pathways. In materials science, its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics.

In conclusion, 1-(3-fluoro-4-methoxybenzoyl)-4-(thiophen-3-yloxy)piperidine (CAS No: 2034562-16-6) is a fascinating molecule with diverse applications across multiple disciplines. Its structure-dependent properties and synthetic accessibility make it an attractive target for further research and development.